4-ethyl-N-1H-indazol-5-yl-5-methyl-3-thiophenecarboxamide

• IUPAC Name: 4-ethyl-N-(1H-indazol-5-yl)-5-methylthiophene-3-carboxamide
• InChI: InChI=1S/C15H15N3OS/c1-3-12-9(2)20-8-13(12)15(19)17-11-4-5-14-10(6-11)7-16-18-14/h4-8H,3H2,1-2H3,(H,16,18)(H,17,19)
• InChI Key: OYBXNVIFXGVEFY-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(SC=C1C(=O)NC2=CC3=C(C=C2)NN=C3)C
• Molecular Formula: C15H15N3OS
• Molecular Weight: 285.4 g/mol

Description

4-ethyl-N-1H-indazol-5-yl-5-methyl-3-thiophenecarboxamide, commonly known as EI, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in research. EI is a synthetic compound that belongs to the class of indazole derivatives. It is used as a tool compound in various scientific studies to investigate the biological mechanisms of different cellular processes.

Mechanism of Action

EI functions as an inhibitor of protein kinases, which are enzymes that catalyze the transfer of phosphate groups from ATP to specific amino acids in proteins. By inhibiting protein kinases, EI can disrupt the signaling pathways that are necessary for the survival and proliferation of cancer cells. Additionally, EI has been shown to induce autophagy, which can lead to the death of cancer cells.
Biochemical and Physiological Effects:
EI has been shown to have a variety of biochemical and physiological effects. It has been shown to induce autophagy, which can lead to the death of cancer cells. Additionally, EI has been shown to inhibit the activity of certain protein kinases, which can lead to the death of cancer cells. EI has also been shown to have anti-inflammatory effects, which can be useful in the treatment of various inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of using EI in lab experiments is its specificity for certain protein kinases. This allows researchers to investigate the role of specific protein kinases in various cellular processes. Additionally, EI has been shown to have low toxicity in vitro, which makes it a useful tool compound for studying cellular processes. One limitation of using EI in lab experiments is its low solubility in water, which can make it difficult to work with.

Future Directions

There are several future directions for research involving EI. One direction is to investigate the role of EI in the treatment of cancer. EI has been shown to induce autophagy and inhibit the activity of certain protein kinases, which can lead to the death of cancer cells. Additionally, researchers could investigate the use of EI in combination with other drugs to enhance its anti-cancer effects. Another direction for research is to investigate the anti-inflammatory effects of EI. EI has been shown to have anti-inflammatory effects, which could be useful in the treatment of various inflammatory diseases. Finally, researchers could investigate the use of EI in other cellular processes, such as apoptosis or cell cycle regulation.
Conclusion:
EI is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in research. It has been used as a tool compound in various scientific studies to investigate the biological mechanisms of different cellular processes. EI functions as an inhibitor of protein kinases, which can disrupt the signaling pathways that are necessary for the survival and proliferation of cancer cells. Additionally, EI has been shown to induce autophagy, which can lead to the death of cancer cells. EI has several advantages and limitations for use in lab experiments, and there are several future directions for research involving EI.

Synthesis Methods

The synthesis of EI involves the reaction of 5-methyl-3-thiophenecarboxylic acid with thionyl chloride and subsequent reaction with 4-ethyl-1H-indazole-5-amine. The final product is obtained by reacting the intermediate with ammonia. The yield of the synthesis is around 50%.

Scientific Research Applications

EI has been used as a tool compound in various scientific studies to investigate the biological mechanisms of different cellular processes. It has been used to study the effects of autophagy, a cellular process that degrades damaged or unwanted cellular components. EI has also been used to investigate the role of protein kinases in cancer cells. It has been shown to inhibit the activity of certain protein kinases, which can lead to the death of cancer cells.